Cas no 1804570-28-2 (5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1804570-28-2
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911305
• Update Time: 2025-06-11

5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-6-5(15-7(9,10)11)3(1-12)4(13)2-14-6/h2H,13H2
• InChI Key： HONDGNIRWCSISJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C(=CN=1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804570-28-2)

5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804570-28-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

The growing interest in 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine is driven by its potential applications in developing novel heterocyclic compounds. Researchers are particularly intrigued by its ability to act as a precursor for bioactive molecules, which are increasingly sought after in the fields of medicinal chemistry and crop protection. The presence of the trifluoromethoxy group enhances its lipophilicity, a property highly valued in the design of central nervous system (CNS) drugs and agrochemicals.

In recent years, the demand for pyridine derivatives like 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine has surged due to their role in addressing global challenges such as drug-resistant infections and sustainable agriculture. This compound's versatility aligns with the rising trend of green chemistry, as it enables the development of more efficient and environmentally friendly synthetic routes. Its CAS No. 1804570-28-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine is its potential in catalysis and material science. The bromo and cyano substituents offer multiple sites for further functionalization, making it a versatile scaffold for designing ligands and polymers. This adaptability is particularly valuable in the development of electronic materials and sensors, where precise molecular tuning is essential.

The synthesis and application of 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804570-28-2) are also closely tied to advancements in computational chemistry. Researchers leverage molecular modeling and quantum mechanics to predict its reactivity and optimize its use in complex reactions. This interdisciplinary approach underscores the compound's importance in modern chemical innovation and its potential to address unmet needs in healthcare and agriculture.

In conclusion, 5-Amino-2-bromo-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804570-28-2) represents a pivotal compound in contemporary chemical research. Its multifaceted applications, from drug development to advanced materials, highlight its significance in addressing some of the most pressing challenges in science and industry. As research continues to unfold, this compound is poised to play an even greater role in shaping the future of chemical synthesis and molecular design.